Cas no 1196888-17-1 (5-(2,2,2-trifluoroacetyl)-1H-Pyrrole-2-carboxaldehyde)

• Product Name: 5-(2,2,2-trifluoroacetyl)-1H-Pyrrole-2-carboxaldehyde
• CAS No: 1196888-17-1
• MF: C₇H₄F₃NO₂
• MW: 191.107372283936
• CID: 1101400
• PubChem ID: 82403760
• Update Time: 2025-04-20

5-(2,2,2-trifluoroacetyl)-1H-Pyrrole-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2,2,2-trifluoroacetyl)-1H-Pyrrole-2-carboxaldehyde
• 1196888-17-1
• VEINCQZYLSGBFE-UHFFFAOYSA-N
• 5-(2,2,2-trifluoroacetyl)-1H-pyrrole-2-carbaldehyde
• AT15539
• SCHEMBL1787961
• 5-trifluoroacetylpyrrole-2-carbaldehyde

• Inchi： 1S/C7H4F3NO2/c8-7(9,10)6(13)5-2-1-4(3-12)11-5/h1-3,11H
• InChI Key： VEINCQZYLSGBFE-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=C(C=O)N1)=O)(F)F

Computed Properties

• Exact Mass: 191.01941286g/mol
• Monoisotopic Mass: 191.01941286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.9Ų